Cas no 2228640-67-1 (methyl 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate)

• Product Name: methyl 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate
• CAS No: 2228640-67-1
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5846637
• PubChem ID: 165762478
• Update Time: 2025-06-13

methyl 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate
• methyl 5-[1-(aminomethyl)-2,2-dimethylcyclopropyl]thiophene-2-carboxylate
• 2228640-67-1
• EN300-1786487

• Inchi： 1S/C12H17NO2S/c1-11(2)6-12(11,7-13)9-5-4-8(16-9)10(14)15-3/h4-5H,6-7,13H2,1-3H3
• InChI Key： ZQFJMHHMSMXQQF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 5-1-(aminomethyl)-2,2-dimethylcyclopropylthiophene-2-carboxylate

Comprehensive Overview of Methyl 5-(1-(Aminomethyl)-2,2-dimethylcyclopropyl)thiophene-2-carboxylate (CAS No. 2228640-67-1)

In the realm of organic chemistry and pharmaceutical research, methyl 5-(1-(aminomethyl)-2,2-dimethylcyclopropyl)thiophene-2-carboxylate (CAS No. 2228640-67-1) has emerged as a compound of significant interest. This structurally unique molecule combines a thiophene ring with a cyclopropyl moiety, offering versatile applications in drug discovery and material science. Its carboxylate ester and aminomethyl functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of small-molecule therapeutics and agrochemicals.

The compound's CAS number 2228640-67-1 is frequently searched in chemical databases, reflecting its growing relevance in academic and industrial research. Researchers are particularly intrigued by its potential role in targeted drug delivery systems and enzyme inhibition, topics that align with current trends in precision medicine. Recent studies have explored its utility in modulating protein-protein interactions, a hot topic in cancer therapy and neurodegenerative disease research.

From a synthetic perspective, methyl 5-(1-(aminomethyl)-2,2-dimethylcyclopropyl)thiophene-2-carboxylate showcases remarkable stability due to its sterically hindered cyclopropane structure. This property is highly sought after in the design of metabolically resistant compounds, a key focus area for pharmaceutical chemists. Its thiophene-2-carboxylate core also contributes to its electron-rich character, making it a candidate for organic electronics applications—a field gaining traction in sustainable energy solutions.

Environmental considerations are paramount in modern chemistry, and this compound's low ecotoxicity profile (as suggested by its structural features) aligns with the industry's shift toward green chemistry principles. Its potential as a biodegradable intermediate resonates with searches for eco-friendly synthetic routes, a frequently queried topic in chemical manufacturing forums.

Analytical chemists emphasize the compound's distinctive spectroscopic fingerprints, particularly in NMR and mass spectrometry characterization—techniques dominating analytical method development discussions. The 2,2-dimethylcyclopropyl group generates unique splitting patterns that aid in structural elucidation, a valuable feature for quality control in API production.

In the context of intellectual property landscapes, CAS 2228640-67-1 appears in several patents related to kinase inhibitors and G-protein-coupled receptor modulators—areas experiencing exponential growth in biotech investments. This connection to high-value therapeutic targets explains its prevalence in structure-activity relationship (SAR) studies.

The compound's logP and polar surface area values (calculated properties often searched alongside its CAS number) suggest favorable blood-brain barrier permeability, sparking interest in CNS drug development. Such characteristics are increasingly important as the pharmaceutical industry addresses challenges in neuropharmacology and psychiatric disorder treatments.

From a commercial standpoint, suppliers of methyl 5-(1-(aminomethyl)-2,2-dimethylcyclopropyl)thiophene-2-carboxylate highlight its high purity grades (>98%) and custom synthesis options—keywords that dominate procurement-related searches. The compound's shelf stability under controlled storage conditions makes it practical for global distribution networks.

Emerging applications in catalysis have been proposed, where the aminomethyl group could serve as a ligand anchor in asymmetric synthesis—a trending topic in organometallic chemistry. This potential expands its relevance beyond traditional medicinal chemistry into process chemistry optimization.

Safety data sheets emphasize proper handling of this compound using standard laboratory PPE, with particular attention to its amine functionality—a detail frequently queried in chemical safety forums. Its classification as a non-hazardous substance at typical research quantities facilitates regulatory compliance in most jurisdictions.

The scientific literature reveals growing interest in the compound's crystal packing behavior, relevant to pharmaceutical formulation scientists working on polymorph control. Such studies contribute to the broader discussion on solid-state chemistry, a field experiencing renewed focus due to its impact on drug bioavailability.

In conclusion, methyl 5-(1-(aminomethyl)-2,2-dimethylcyclopropyl)thiophene-2-carboxylate (CAS 2228640-67-1) represents a multifaceted compound bridging multiple disciplines. Its unique structural features continue to inspire innovative applications across drug discovery, material science, and catalytic chemistry, ensuring its place in contemporary chemical research agendas.